98-11-3

Benzenesulfonic acid

In Stock

• CAS RN:
• 98-11-3

• Formula:
• C6H6O3S

• InChI:
• InChI=1S/C6H6O3S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H,7,8,9)

• InChIKey:
• SRSXLGNVWSONIS-UHFFFAOYSA-N

• Benzenesulfonic acid is the simplest member of the class of a benzenesulfonic acids that consists of a benzene carrying a single sulfo group. It is a conjugate acid of a benzenesulfonate.
  Deliquescent needles or large plates.

1-Chloro-2-ethenyl-4-fluorobenzene

In Stock

• CAS RN:
• 698-11-3

• Formula:
• C8H6ClF

• InChI:
• InChI=1S/C8H6ClF/c1-2-6-5-7(10)3-4-8(6)9/h2-5H,1H2

• InChIKey:
• YKNGKZHAULCFJU-UHFFFAOYSA-N

• 1-Chloro-2-ethenyl-4-fluorobenzene is a useful research compound. Its molecular formula is C8H6ClF and its molecular weight is 156.58 g/mol. The purity is usually 95%.

5-Amino-1H-imidazole-4-carbonitrile

In Stock

• CAS RN:
• 5098-11-3

• Formula:
• C4H4N4

• InChI:
• InChI=1S/C4H4N4/c5-1-3-4(6)8-2-7-3/h2H,6H2,(H,7,8)

• InChIKey:
• XEPBRDBFOSKYCF-UHFFFAOYSA-N

• 5-Amino-1H-imidazole-4-carbonitrile, also known as 5-Amino-1H-imidazole-4-carbonitrile, is a useful research compound. Its molecular formula is C4H4N4 and its molecular weight is 108.1 g/mol. The purity is usually 95%.

Iodomethyl Acetate

In Stock

• CAS RN:
• 13398-11-3

• Formula:
• C3H5IO2

• InChI:
• InChI=1S/C3H5IO2/c1-3(5)6-2-4/h2H2,1H3

• InChIKey:
• NZDJTVSTIFYISQ-UHFFFAOYSA-N

• Iodomethyl Acetate is a useful research compound. Its molecular formula is C3H5IO2 and its molecular weight is 199.975. The purity is usually 95%.

8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione

In Stock

• CAS RN:
• 21098-11-3

• Formula:
• C13H20ClNO2

• InChI:
• InChI=1S/C13H20ClNO2/c14-7-3-4-8-15-11(16)9-13(10-12(15)17)5-1-2-6-13/h1-10H2

• InChIKey:
• BCNBRBQCDHLCBD-UHFFFAOYSA-N

• 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione, also known as 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione, is a useful research compound. Its molecular formula is C13H20ClNO2 and its molecular weight is 257.75 g/mol. The purity is usually 95%.

3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide

In Stock

• CAS RN:
• 547698-11-3

• Formula:
• C10H11ClN2O4

• InChI:
• InChI=1S/C10H11ClN2O4/c1-17-9-6-7(13(15)16)2-3-8(9)12-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,12,14)

• InChIKey:
• KOQBHLMOVWSUCQ-UHFFFAOYSA-N

• 3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide is a useful research compound. Its molecular formula is C10H11ClN2O4 and its molecular weight is 258.66. The purity is usually 95%.

4-(Aminomethyl)-3-(1,2,3,4-tetrahydronaphthalen-2-yl)-1H-imidazole-2-thione;hydrochloride

In Stock

• CAS RN:
• 173998-11-3

• Formula:
• C14H18ClN3S

• InChI:
• InChI=1S/C14H17N3S.ClH/c15-8-13-9-16-14(18)17(13)12-6-5-10-3-1-2-4-11(10)7-12;/h1-4,9,12H,5-8,15H2,(H,16,18);1H

• InChIKey:
• UZBWRLATDXGQJM-UHFFFAOYSA-N

• 4-(Aminomethyl)-3-(1,2,3,4-tetrahydronaphthalen-2-yl)-1H-imidazole-2-thione;hydrochloride is a useful research compound. Its molecular formula is C14H18ClN3S and its molecular weight is 295.8 g/mol. The purity is usually 95%.

4-(tert-butyl)-N-((4-(thiophen-2-yl)thiazol-2-yl)carbamothioyl)benzamide

In Stock

• CAS RN:
• 398998-11-3

• Formula:
• C19H19N3OS3

• InChI:
• InChI=1S/C19H19N3OS3/c1-19(2,3)13-8-6-12(7-9-13)16(23)21-17(24)22-18-20-14(11-26-18)15-5-4-10-25-15/h4-11H,1-3H3,(H2,20,21,22,23,24)

• InChIKey:
• PVNTYNSIJXEOMT-UHFFFAOYSA-N

• 4-(tert-butyl)-N-((4-(thiophen-2-yl)thiazol-2-yl)carbamothioyl)benzamide is a useful research compound. Its molecular formula is C19H19N3OS3 and its molecular weight is 401.56. The purity is usually 95%.

4-Bromo-1-chloro-3-methyl-isoquinoline

In Stock

• CAS RN:
• 869898-11-3

• Formula:
• C10H7BrClN

• InChI:
• InChI=1S/C10H7BrClN/c1-6-9(11)7-4-2-3-5-8(7)10(12)13-6/h2-5H,1H3

• InChIKey:
• AJDDBYWICPGLDJ-UHFFFAOYSA-N

• 4-Bromo-1-chloro-3-methyl-isoquinoline is a useful research compound. Its molecular formula is C10H7BrClN and its molecular weight is 256.52 g/mol. The purity is usually 95%.

3-(4-ethoxybenzoyl)-1-(2-fluorobenzyl)-6-methoxyquinolin-4(1H)-one

Usually In Stock

• CAS RN:
• 872198-11-3

• Formula:
• C26H22FNO4

• InChI:
• InChI=1S/C26H22FNO4/c1-3-32-19-10-8-17(9-11-19)25(29)22-16-28(15-18-6-4-5-7-23(18)27)24-13-12-20(31-2)14-21(24)26(22)30/h4-14,16H,3,15H2,1-2H3

• InChIKey:
• BDPQXVZKIVURJZ-UHFFFAOYSA-N

• 3-(4-ethoxybenzoyl)-1-(2-fluorobenzyl)-6-methoxyquinolin-4(1H)-one is a useful research compound. Its molecular formula is C26H22FNO4 and its molecular weight is 431.463. The purity is usually 95%.

ethyl 4-{1,7-dimethyl-3-[(4-methylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate

Usually In Stock

• CAS RN:
• 903298-11-3

• Formula:
• C26H25N5O4

• InChI:
• InChI=1S/C26H27N5O4/c1-5-35-24(33)19-10-12-20(13-11-19)31-17(3)14-29-21-22(27-25(29)31)28(4)26(34)30(23(21)32)15-18-8-6-16(2)7-9-18/h6-14,21-22H,5,15H2,1-4H3

• InChIKey:
• MHWYXGNGPKIVLI-UHFFFAOYSA-N

• Ethyl 4-{1,7-dimethyl-3-[(4-methylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}benzoate is a useful research compound. Its molecular formula is C26H25N5O4 and its molecular weight is 471.517. The purity is usually 95%.

4-(4-Ethoxyphenoxy)-3-fluoroaniline

In Stock

• CAS RN:
• 937598-11-3

• Formula:
• C14H14FNO2

• InChI:
• InChI=1S/C14H14FNO2/c1-2-17-11-4-6-12(7-5-11)18-14-8-3-10(16)9-13(14)15/h3-9H,2,16H2,1H3

• InChIKey:
• WWQYVTWLOKDQRB-UHFFFAOYSA-N

• 4-(4-Ethoxyphenoxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C14H14FNO2 and its molecular weight is 247.26 g/mol. The purity is usually 95%.

3-Pyridinemethanesulfonic acid, 5,5-1,4-phenylenebisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino(6-s

• CAS RN:
• 178198-11-3

• Formula:
• C8H9NO3

• 3-Pyridinemethanesulfonic acid, 5,5-1,4-phenylenebisimino(6-fluoro-1,3,5-triazine-4,2-diyl)imino(6-s is a useful research compound. Its molecular formula is C8H9NO3. The purity is usually 95%.

(R)-(+)-Pantoprazole Sodium Salt

Usually In Stock

• CAS RN:
• 160098-11-3

• Formula:
• C16H14F2N3NaO4S

• InChI:
• InChI=1S/C16H14F2N3O4S.Na/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;/h3-7,15H,8H2,1-2H3;/q-1;+1/t26-;/m1./s1

• InChIKey:
• YNWDKZIIWCEDEE-UFTMZEDQSA-N

• (R)-(+)-Pantoprazole Sodium Salt, also known as (R)-(+)-Pantoprazole Sodium Salt, is a useful research compound. Its molecular formula is C16H14F2N3NaO4S and its molecular weight is 405.352. The purity is usually 95%.

2-(2-Chlorophenyl)pyrimidin-4-amine

In Stock

• CAS RN:
• 1250898-11-3

• Formula:
• C10H8ClN3

• InChI:
• InChI=1S/C10H8ClN3/c11-8-4-2-1-3-7(8)10-13-6-5-9(12)14-10/h1-6H,(H2,12,13,14)

• InChIKey:
• SBJZNUPTZTYPBA-UHFFFAOYSA-N

• 2-(2-Chlorophenyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H8ClN3 and its molecular weight is 205.64 g/mol. The purity is usually 95%.

3-(1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]pyridin-2-yl)benzoic acid

In Stock

• CAS RN:
• 1409198-11-3

• Formula:
• C14H8N2O4

• InChI:
• InChI=1S/C14H8N2O4/c17-12-10-4-5-15-7-11(10)13(18)16(12)9-3-1-2-8(6-9)14(19)20/h1-7H,(H,19,20)

• InChIKey:
• PTDRRDIBIYOBER-UHFFFAOYSA-N

• 3-(1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]pyridin-2-yl)benzoic acid is a useful research compound. Its molecular formula is C14H8N2O4 and its molecular weight is 268.22 g/mol. The purity is usually 95%.

N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide

In Stock

• CAS RN:
• 1019098-11-3

• Formula:
• C21H17N7O2S

• InChI:
• InChI=1S/C21H17N7O2S/c1-13-10-17(23-18(29)11-15-8-5-9-31-15)28(26-13)21-24-19-16(20(30)25-21)12-22-27(19)14-6-3-2-4-7-14/h2-10,12H,11H2,1H3,(H,23,29)(H,24,25,30)

• InChIKey:
• NJKQXLQOMXQKMK-UHFFFAOYSA-N

• N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H17N7O2S and its molecular weight is 431.47. The purity is usually 95%.

6-Chloro-5-iodopyridin-2-amine

In Stock

• CAS RN:
• 1221398-11-3

• Formula:
• C5H4ClIN2

• InChI:
• InChI=1S/C5H4ClIN2/c6-5-3(7)1-2-4(8)9-5/h1-2H,(H2,8,9)

• InChIKey:
• LTQCXIAUNZHCCC-UHFFFAOYSA-N

• 6-Chloro-5-iodopyridin-2-amine is a useful research compound. Its molecular formula is C5H4ClIN2 and its molecular weight is 254.45 g/mol. The purity is usually 95%.

5-[(Methylamino)methyl]thiophene-3-carbonitrile

In Stock

• CAS RN:
• 1501598-11-3

• Formula:
• C7H8N2S

• InChI:
• InChI=1S/C7H8N2S/c1-9-4-7-2-6(3-8)5-10-7/h2,5,9H,4H2,1H3

• InChIKey:
• QKKWDSKROVKXIO-UHFFFAOYSA-N

• 5-[(Methylamino)methyl]thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C7H8N2S and its molecular weight is 152.22. The purity is usually 95%.

2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide

In Stock

• CAS RN:
• 1797898-11-3

• Formula:
• C18H20FNO2S

• InChI:
• InChI=1S/C18H20FNO2S/c1-13-5-3-4-6-16(13)17(22-2)11-20-18(21)12-23-15-9-7-14(19)8-10-15/h3-10,17H,11-12H2,1-2H3,(H,20,21)

• InChIKey:
• PVFUIZBDTWOLMS-UHFFFAOYSA-N

• 2-((4-fluorophenyl)thio)-N-(2-methoxy-2-(o-tolyl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H20FNO2S and its molecular weight is 333.42. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]cyclohex-3-ene-1-carboxamide

Usually In Stock

• CAS RN:
• 2379998-11-3

• Formula:
• C16H17NO2S

• InChI:
• InChI=1S/C16H17NO2S/c18-16(12-4-2-1-3-5-12)17-9-15-8-14(11-20-15)13-6-7-19-10-13/h1-2,6-8,10-12H,3-5,9H2,(H,17,18)

• InChIKey:
• WYJHCGIDKIIRNN-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]cyclohex-3-ene-1-carboxamide is a useful research compound. Its molecular formula is C16H17NO2S and its molecular weight is 287.38. The purity is usually 95%.